Cas no 7589-43-7 (cis-1-iodo-2-(heptafluoropropyl)cyclohexane)

• Product Name: cis-1-iodo-2-(heptafluoropropyl)cyclohexane
• CAS No: 7589-43-7
• MF: C₉H₁₀F₇I
• MW: 378.068999767303
• CID: 982108
• PubChem ID: 2774940
• Update Time: 2025-11-04

cis-1-iodo-2-(heptafluoropropyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• cis-1-iodo-2-(heptafluoropropyl)cyclohexane
• (1R,2R)-1-(1,1,2,2,3,3,3-heptafluoropropyl)-2-iodocyclohexane
• CIS-1-(HEPTAFLUOROPROPYL)-2-IODOCYCLOHEXANE
• (1R,2R)-1-(heptafluoropropyl)-2-iodocyclohexane
• AC1MCP5K
• AG-H-02673
• CTK5E2162
• I14-29975
• trans-1-Iod-2-(perfluorpropyl)cyclohexan
• trans-1-Iod-2-(perfluor-propyl)-cyclohexan
• trans-1-Iod-2-perfluorpropyl-cyclohexan
• trans-2-Iod-1-(heptafluorpropyl)-cyclohexan
• AKOS015910013
• CS-0455577
• NS00108790
• AKOS015853637
• 7589-43-7
• cis-1-Iodo-2-(perfluoropropyl)cyclohexane
• (1R,2R)-1-iodo-2-(perfluoropropyl)cyclohexane
• DTXSID00379288

• MDL： MFCD01862054
• Inchi： 1S/C9H10F7I/c10-7(11,8(12,13)9(14,15)16)5-3-1-2-4-6(5)17/h5-6H,1-4H2/t5-,6+/m0/s1
• InChI Key： OPDPCHBOZHWKOZ-NTSWFWBYSA-N
• SMILES： I[C@@H]1CCCC[C@@H]1C(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 377.9711
• Monoisotopic Mass: 377.97155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.804
• Boiling Point: 50/1.3mm
• Refractive Index: 1.4387
• PSA: 0

cis-1-iodo-2-(heptafluoropropyl)cyclohexane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on cis-1-iodo-2-(heptafluoropropyl)cyclohexane

Introduction to cis-1-iodo-2-(heptafluoropropyl)cyclohexane (CAS No. 7589-43-7)

cis-1-iodo-2-(heptafluoropropyl)cyclohexane, identified by its Chemical Abstracts Service (CAS) number 7589-43-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This compound belongs to the class of halogenated cyclohexanes, characterized by the presence of an iodine atom at the 1-position and a heptafluoropropyl group at the 2-position, arranged in a cis configuration. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents and advanced materials.

The structural composition of cis-1-iodo-2-(heptafluoropropyl)cyclohexane imparts distinct chemical properties that are highly advantageous for various applications. The iodine substituent at the 1-position serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules through nucleophilic substitution reactions. Meanwhile, the heptafluoropropyl group introduces a strong electron-withdrawing effect, which can influence the reactivity and electronic properties of adjacent functional groups. This combination of features makes the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental to modern drug discovery and material science.

In recent years, there has been a growing interest in halogenated cyclohexanes due to their potential applications in medicinal chemistry. Specifically, cis-1-iodo-2-(heptafluoropropyl)cyclohexane has been explored as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel antiviral and anticancer agents. The ability to introduce diverse functional groups via palladium-catalyzed cross-coupling reactions has opened up new avenues for designing molecules with enhanced pharmacological properties. Additionally, the fluoroalkyl group has been shown to improve metabolic stability and oral bioavailability, making it an attractive feature for drug development.

The synthesis of cis-1-iodo-2-(heptafluoropropyl)cyclohexane involves a multi-step process that typically begins with the functionalization of cyclohexane derivatives. One common approach involves the introduction of an iodine atom via electrophilic aromatic substitution or direct iodination techniques. Subsequently, the heptafluoropropyl group is added through nucleophilic substitution or other coupling reactions. The cis configuration is maintained through careful control of reaction conditions, including temperature and solvent selection. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

The electronic and steric properties of cis-1-iodo-2-(heptafluoropropyl)cyclohexane have also been studied for their potential use in materials science. The presence of both halogen and fluoroalkyl substituents can influence the molecule's interaction with electromagnetic fields, making it a candidate for applications in organic electronics and photovoltaic devices. Researchers have explored its use as a precursor for liquid crystals and semiconducting materials, where its unique structural features contribute to desirable optical and electronic properties. These findings highlight the versatility of this compound beyond traditional pharmaceutical applications.

In conclusion, cis-1-iodo-2-(heptafluoropropyl)cyclohexane (CAS No. 7589-43-7) is a multifunctional compound with significant potential in both pharmaceutical and materials science research. Its unique structural features enable diverse chemical transformations, making it a valuable tool for drug discovery and advanced material development. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further, driving innovation across multiple scientific disciplines.